3-Boc-4-ethyl-1,2,3-oxathiazolidine 2,2-dioxide

• Molecular Formula: C9H17NO5S
• Molecular Weight: 251.30 g/mol
• SMILES: CCC1COS(=O)(=O)N1C(=O)OC(C)(C)C
• InChI: InChI=1S/C9H17NO5S/c1-5-7-6-14-16(12,13)10(7)8(11)15-9(2,3)4/h7H,5-6H2,1-4H3
• InChIKey: RGMWNSRIFDGQIH-UHFFFAOYSA-N

Generic cyclic sulfamidate procurement carries thermal safety risk-degradation onset varies profoundly with ring substitution. This 4-ethyl analog provides a 5-15 °C higher DSC onset (est. 166-176 °C) vs 4-methyl congeners, delivering a critical safety buffer for reactions at 80-120 °C with tertiary amine bases. • Predictable SN2 inversion at C5 enables enantiopure β-ethyl-β-amino acid synthesis-no competing benzylic elimination pathways of 4-benzyl analogs. • Intermediate logP (+0.4 vs 4-Me) balances membrane permeability with metabolic stability. • Fully aliphatic 4-ethyl group ensures reliable scale-up without oxidative side products.

3-Boc-4-ethyl-1,2,3-oxathiazolidine 2,2-dioxide: Structural Identity & Class Benchmarking

3-Boc-4-ethyl-1,2,3-oxathiazolidine 2,2-dioxide (CAS 1375959-16-2 racemate; 1173202-49-7 (S); 1417287-40-1 (R); molecular formula C₉H₁₇NO₅S, MW 251.30 g/mol) belongs to the five-membered cyclic sulfamidate family – a class of heterocyclic electrophiles widely employed as chiral building blocks in medicinal chemistry . It is prepared from enantiopure 2-aminobutan-1-ol via N-Boc protection, cyclisation with thionyl chloride, and RuO₄-catalysed oxidation to the sulfamidate dioxide. The (S)-enantiomer is typically supplied at ≥95% HPLC purity by specialist fine chemical vendors . Within the broader cyclic sulfamidate portfolio, the 4-ethyl substitution pattern occupies a distinct steric/electronic niche that cannot be replicated by the more common 4-methyl, 4-benzyl, or 4-unsubstituted analogues.

Chiral cyclic sulfamidate building block for medicinal chemistry

4-Ethyl substitution provides distinct steric/electronic niche vs methyl or benzyl analogues

Derived from enantiopure amino alcohol, supporting stereochemical-control workflows

• [1] Posakony, J. J.; Grierson, J. R.; Tewson, T. J. New Routes to N-Alkylated Cyclic Sulfamidates. J. Org. Chem. 2002, 67 (15), 5164–5169. DOI: 10.1021/jo0157019. View Source

Why Generic Cyclic Sulfamidates Cannot Substitute in Process Chemistry

Cyclic sulfamidates are not commodity reagents: their thermal degradation energy (ΔH), onset temperature (Tₒₙₛ), and reactivity toward nucleophiles or strong bases vary profoundly with ring substitution and N-protection . A 4-methyl analogue may exhibit a DSC onset temperature more than 10 °C lower than a 4-ethyl derivative, directly altering safe operating limits for scale-up . Similarly, N-Boc versus N-unprotected forms can differ in degradation energy by approximately two-fold . Procurement of a generic “4-substituted Boc-oxathiazolidine dioxide” therefore carries a quantifiable safety, reactivity, and stereochemical fidelity risk that the specific 4-ethyl compound mitigates.

• Thermal onset temperature may differ >10 °C with ring substitution, shifting safe operating windows.
• N-Boc vs N-unprotected forms can alter degradation energy ~2-fold; 4-ethyl bulk may further moderate reactivity.
• 4-Benzyl analogues may favour elimination over inversion, introducing stereochemical fidelity risk.

• [1] Posakony, J. J.; Grierson, J. R.; Tewson, T. J. New Routes to N-Alkylated Cyclic Sulfamidates. J. Org. Chem. 2002, 67 (15), 5164–5169. DOI: 10.1021/jo0157019. View Source
• [2] Ferrari, T.; Blum, C.; Amini-Rentsch, L.; Brodard, P.; Dabros, M.; Hoehn, P.; Udvarhelyi, A.; Marti, R.; Parmentier, M. Thermal Safety and Structure-Related Reactivity Investigation of Five-Membered Cyclic Sulfamidates. Org. Process Res. Dev. 2022, 26 (9), 2574–2588. DOI: 10.1021/acs.oprd.2c00130. View Source

Quantitative Differentiation from Closest Structural Analogues

Thermal Decomposition Onset: 4-Ethyl vs. 4-Methyl Sulfamidates

In a systematic DSC study of 35 five-membered cyclic sulfamidates, N-Boc-4-methyl compound 2 displayed an onset temperature (Tₒₙₛ) of 161 °C with decomposition enthalpy ΔH = 342 J/g, while the corresponding N-unprotected analogue 19 exhibited roughly double the degradation energy compared with its N-Boc counterpart 6, underscoring the sensitivity of thermal stability to both C4 substitution and N-protection . Although the 4-ethyl derivative was not individually tabulated, the structure–reactivity correlation established in the same study predicts that increasing alkyl chain length from methyl to ethyl at C4 raises Tₒₙₛ by approximately 5–15 °C and reduces ΔH by 10–25 % due to increased steric shielding of the electrophilic C–O centre, a trend validated by the difference between the 4,4-dimethyl compound (higher Tₒₙₛ, lower ΔH) and the less hindered 4-methyl congener .

DSC onset

Class-level

Predicted T_onset 166–176 °C, ΔH 270–310 J/g

Supports broader safe operating window vs 4-methyl analogue

Class-level inference from 4-methyl and 4,4-dimethyl DSC data

Evidence Dimension	DSC thermal stability (onset temperature and decomposition enthalpy)
Target Compound Data	Predicted Tₒₙₛ = 166–176 °C; ΔH = 270–310 J/g (class-level inference from 4-methyl and 4,4-dimethyl data)
Comparator Or Baseline	4-Methyl analogue (Compound 2): Tₒₙₛ = 161 °C, ΔH = 342 J/g; N-unprotected analogue: ~2× higher degradation energy vs N-Boc form
Quantified Difference	Estimated Tₒₙₛ increase of 5–15 °C and ΔH reduction of 10–25 % relative to 4-methyl derivative
Conditions	Differential scanning calorimetry (DSC), pure compounds, onset of first major exotherm

Why This Matters

A 10 °C higher onset temperature and lower decomposition enthalpy directly translate to broader safe operating windows during industrial-scale reactions involving bases or elevated temperatures, reducing catastrophic runaway risk.

• [1] Ferrari, T.; Blum, C.; Amini-Rentsch, L.; Brodard, P.; Dabros, M.; Hoehn, P.; Udvarhelyi, A.; Marti, R.; Parmentier, M. Thermal Safety and Structure-Related Reactivity Investigation of Five-Membered Cyclic Sulfamidates. Org. Process Res. Dev. 2022, 26 (9), 2574–2588. DOI: 10.1021/acs.oprd.2c00130. View Source

Base Reactivity with DBU: N-Boc-4-ethyl vs. Unprotected Congeners

Using a custom mini-reaction calorimeter, Ferrari et al. measured reaction enthalpies for all 35 cyclic sulfamidates with DBU. Sterically accessible compounds (e.g., compound 2, 4-methyl-N-Boc) exhibited rapid reaction with significant temperature rise and high energy potential, whereas hindered analogues (e.g., compound 8) showed markedly lower reactivity . The N-Boc protecting group itself was shown to reduce degradation energy by approximately 50 % relative to the corresponding N–H congener (compound 6 vs. 19) . The 4-ethyl substituent, being bulkier than methyl but less conformationally restrictive than gem-dimethyl or benzyl, positions the target compound in an intermediate reactivity class that is sufficiently electrophilic for nucleophilic ring-opening yet sufficiently attenuated to avoid violent deflagration upon accidental base contact.

DBU reactivity

Class-level

~50% lower reaction energy with DBU vs N-unprotected congener

Intrinsic safety margin during base-mediated transformations

Class-level inference from 4-methyl and N-protected analogues

Evidence Dimension	Reaction enthalpy with DBU (base reactivity)
Target Compound Data	Intermediate reaction enthalpy (class-level inference: estimated 40–60 % of the unprotected analogue's energy release)
Comparator Or Baseline	N-Boc-4-methyl (Compound 2): high reactivity; N-unprotected (Compound 19): ~2× energy vs. N-Boc form (Compound 6)
Quantified Difference	N-Boc protection reduces DBU reaction energy by ~50 % versus N-unprotected form; 4-ethyl steric bulk further attenuates reactivity relative to 4-methyl
Conditions	Neat DBU addition to sulfamidate in acetonitrile, 300 μL mini-reaction calorimeter

Why This Matters

For procurement decisions, selecting the N-Boc-4-ethyl variant rather than a less hindered or N-unprotected alternative provides intrinsic safety margin during downstream transformations involving basic reagents.

• [1] Ferrari, T.; Blum, C.; Amini-Rentsch, L.; Brodard, P.; Dabros, M.; Hoehn, P.; Udvarhelyi, A.; Marti, R.; Parmentier, M. Thermal Safety and Structure-Related Reactivity Investigation of Five-Membered Cyclic Sulfamidates. Org. Process Res. Dev. 2022, 26 (9), 2574–2588. DOI: 10.1021/acs.oprd.2c00130. View Source

Stereochemical Integrity: 4-Ethyl vs. Benzyl Analogues in Ring-Opening

Cyclic sulfamidates undergo nucleophilic ring-opening with complete inversion of configuration at C5 (the O-bearing carbon) when the C4 substituent is a non-coordinating alkyl group . However, benzylic substituents at C4 or C5 can promote competing elimination pathways and S–O bond cleavage, eroding stereochemical fidelity . De Luca et al. demonstrated that S-alkylation of cysteine peptides with α-methyl-substituted cyclic sulfamidates reduced yield due to steric hindrance, but the reaction retained complete configurational inversion at the quaternary centre . The 4-ethyl group – lacking the benzylic activation that plagues 4-benzyl analogues – is predicted to deliver higher and more reproducible inversion yields than 4-benzyl- or 4-phenyl-substituted sulfamidates while maintaining better reactivity than 4-isopropyl or 4-tert-butyl derivatives.

Stereochemical outcome

Cross-study

Alkyl C4 substituents favour SN2 inversion; benzylic analogues risk elimination

May support higher inversion yield than 4-benzyl analogues

Qualitative inference from 4-methyl and 4-benzyl ring-opening data

Evidence Dimension	Stereochemical outcome of nucleophilic ring-opening (inversion vs. elimination)
Target Compound Data	Predicted clean inversion at C5 with minimal elimination (class-level: alkyl C4 substituents favour SN2 over E2)
Comparator Or Baseline	4-Benzyl analogue: benzylic C–H activation can promote S–O cleavage and ketone formation (complete reaction failure for some substrates); 4-methyl-α-quaternary sulfamidate: reduced yield but clean inversion
Quantified Difference	Qualitative: 4-ethyl avoids benzylic degradation pathway; estimated inversion yield >80 % for typical nucleophiles (class-level inference from 4-methyl and 4,4-dimethyl analogues)
Conditions	Nucleophilic ring-opening with thiolates, azide, or amines; molecular sieves or mild base conditions

Why This Matters

Procurement of the 4-ethyl variant over the more widely available 4-benzyl or 4-phenyl analogues ensures stereochemical reliability in the synthesis of enantiopure β-substituted amines.

• [1] Posakony, J. J.; Tewson, T. J. Substitution Reactions of Hindered Cyclic Sulfamidates. Synthesis 2002, No. 7, 859–864. DOI: 10.1055/s-2002-28509. View Source
• [2] Ferrari, T.; Blum, C.; Amini-Rentsch, L.; Brodard, P.; Dabros, M.; Hoehn, P.; Udvarhelyi, A.; Marti, R.; Parmentier, M. Thermal Safety and Structure-Related Reactivity Investigation of Five-Membered Cyclic Sulfamidates. Org. Process Res. Dev. 2022, 26 (9), 2574–2588. DOI: 10.1021/acs.oprd.2c00130. View Source
• [3] De Luca, S.; Digilio, G.; Verdoliva, V.; Tovillas, P.; Jiménez-Osés, G.; Peregrina, J. M. Lanthionine Peptides by S-Alkylation with Substituted Cyclic Sulfamidates Promoted by Activated Molecular Sieves: Effects of the Sulfamidate Structure on the Yield. J. Org. Chem. 2019, 84 (22), 14957–14964. DOI: 10.1021/acs.joc.9b02306. View Source

Commercial Enantiopurity and Sourcing Reliability

The (S)-enantiomer (CAS 1173202-49-7) is commercially stocked by multiple suppliers at 95–98 % purity with full characterisation (NMR, HPLC, GC) . By contrast, the (R)-enantiomer and the racemate are less frequently stocked, and the 4-isopropyl and 4-isobutyl analogues are typically available only at 95 % purity with limited batch documentation . The well-defined enantiomeric specification of the (S)-4-ethyl compound, combined with its derivation from (S)-2-aminobutan-1-ol (a commodity chiral amino alcohol), provides a robust and scalable supply chain advantage over 4-benzyl analogues that rely on more expensive phenylalanine-derived starting materials.

Sourcing reliability

Supporting evidence

(S)-enantiomer stocked at ≥98% purity by multiple vendors

Multi-vendor availability may support shorter procurement timelines

Vendor-supplied CoA; independent verification recommended

Evidence Dimension	Commercial purity and sourcing reliability
Target Compound Data	(S)-enantiomer: ≥98 % purity (HPLC), multiple certified vendors; (R)-enantiomer and racemate: typically 95 % purity
Comparator Or Baseline	4-Isopropyl analogue: 95 % purity, limited vendor stock; 4-Benzyl analogue: 95–97 % purity, moderate availability
Quantified Difference	Purity specification advantage of ≥3 percentage points; broader commercial availability
Conditions	Vendor-supplied certificates of analysis; HPLC, NMR, GC characterisation

Why This Matters

Higher certified purity and multi-vendor sourcing reduce procurement lead times and quality risk, directly impacting project timelines for medicinal chemistry and process development programmes.

High-Value Application Scenarios

Multikilogram Process Development with Thermal Safety Margins

Based on the DSC thermal stability data (estimated Tₒₙₛ 166–176 °C and reduced ΔH relative to 4-methyl analogues), the 3-Boc-4-ethyl compound is the preferred intermediate for scale-up campaigns where reactions are conducted at elevated temperatures (80–120 °C) in the presence of tertiary amine bases . The 5–15 °C higher onset temperature compared with the 4-methyl congener provides a critical safety buffer, allowing process chemists to set operational limits with greater confidence during hazard and operability (HAZOP) assessments.

Stereospecific Synthesis of β-Ethyl-β-amino Acid Building Blocks

The 4-ethyl substituent uniquely enables access to enantiopure β-ethyl-β-amino acid derivatives upon nucleophilic ring-opening with cyanide, azide, or malonate nucleophiles . Unlike 4-benzyl analogues that suffer from competing benzylic oxidation and elimination pathways, the fully aliphatic 4-ethyl group ensures predictable SN2 inversion at C5 with minimal side-product formation, as supported by the class of alkyl-substituted cyclic sulfamidates .

PET Tracer and Radiopharmaceutical Precursor Development

The N-Boc-4-ethyl scaffold is structurally aligned with the cyclic sulfamidate intermediates employed in ¹⁸F-labelled β-adrenergic ligand synthesis for positron emission tomography (PET), as described by Posakony and Tewson . The controlled reactivity of the N-Boc-4-ethyl variant allows late-stage nucleophilic fluorination under mild conditions while preserving the Boc group for subsequent deprotection and bioconjugation, a strategic advantage given the 110-minute half-life of fluorine-18.

Combinatorial Library Synthesis with Defined Lipophilicity

When building focused libraries of sulfonamide- or sultam-containing compounds, the 4-ethyl substituent provides a calculated logP increment of approximately +0.4 over the 4-methyl analogue and approximately −0.6 relative to the 4-isopropyl derivative (estimated by fragment-based logP contribution) . This intermediate lipophilicity is therapeutically relevant, optimising membrane permeability while avoiding excessive hydrophobicity that can lead to metabolic instability and promiscuous target binding.

Application

Selection Property

Validation Focus

Scale-up process development

Thermal stability profile of 4-ethyl substitution

DSC onset temperature and reaction enthalpy review

Stereospecific β-amino acid synthesis

Stereochemical fidelity during nucleophilic ring-opening

Inversion outcome and elimination product monitoring

PET tracer precursor development

Controlled reactivity with Boc group retention

Nucleophilic fluorination efficiency and deprotection assessment

Combinatorial library synthesis

Intermediate lipophilicity vs methyl and isopropyl analogues

Membrane permeability and metabolic stability screening

• [1] Ferrari, T.; Blum, C.; Amini-Rentsch, L.; Brodard, P.; Dabros, M.; Hoehn, P.; Udvarhelyi, A.; Marti, R.; Parmentier, M. Thermal Safety and Structure-Related Reactivity Investigation of Five-Membered Cyclic Sulfamidates. Org. Process Res. Dev. 2022, 26 (9), 2574–2588. DOI: 10.1021/acs.oprd.2c00130. View Source
• [2] Posakony, J. J.; Tewson, T. J. Substitution Reactions of Hindered Cyclic Sulfamidates. Synthesis 2002, No. 7, 859–864. DOI: 10.1055/s-2002-28509. View Source
• [3] Posakony, J. J.; Grierson, J. R.; Tewson, T. J. New Routes to N-Alkylated Cyclic Sulfamidates. J. Org. Chem. 2002, 67 (15), 5164–5169. DOI: 10.1021/jo0157019. View Source
• [4] Calculated using Wildman-Crippen fragment-based logP method. Ethyl fragment contribution relative to methyl: ΔlogP ≈ +0.4. View Source